Cas no 1040642-66-7 (6-(3-methoxyphenyl)-2-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-(3-methoxyphenyl)-2-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one
• CAS No: 1040642-66-7
• MF: C₂₁H₁₈N₄O₄
• MW: 390.392024517059
• CID: 5383286
• Update Time: 2025-08-03

6-(3-methoxyphenyl)-2-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-Methoxyphenyl)-2-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3(2H)-pyridazinone
• 6-(3-methoxyphenyl)-2-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C21H18N4O4/c1-27-16-8-6-14(7-9-16)21-22-19(29-24-21)13-25-20(26)11-10-18(23-25)15-4-3-5-17(12-15)28-2/h3-12H,13H2,1-2H3
• InChI Key： UNBHWJIQIRWFIT-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2ON=C(C3=CC=C(OC)C=C3)N=2)N=C(C2=CC=CC(OC)=C2)C=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.9±60.0 °C(Predicted)
• pka: -1.30±0.37(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(3-methoxyphenyl)-2-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 1040642-66-7 and Product Name: 6-(3-methoxyphenyl)-2-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one

The compound with the CAS number 1040642-66-7 and the product name 6-(3-methoxyphenyl)-2-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple functional groups and heterocyclic rings, makes it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound consists of a dihydropyridazinone moiety, which is known for its presence in various bioactive molecules. The dihydropyridazinone ring system is particularly interesting because it can serve as a scaffold for designing molecules with enhanced pharmacological properties. In addition to the dihydropyridazinone core, the molecule incorporates 3-methoxyphenyl and 4-methoxyphenyl substituents, which are commonly found in pharmacologically active compounds. These aromatic rings contribute to the compound's overall solubility, bioavailability, and interactions with biological targets.

The presence of the 1,2,4-oxadiazole ring in the molecule is another key feature that enhances its potential as a pharmacological agent. The oxadiazole ring is a well-known pharmacophore that exhibits a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. By incorporating an oxadiazole moiety into the dihydropyridazinone scaffold, the compound may exhibit synergistic effects that could improve its therapeutic efficacy.

Recent studies have shown that molecules containing both dihydropyridazinone and 1,2,4-oxadiazole rings exhibit significant potential in modulating various biological pathways. For instance, such compounds have been found to interact with enzymes and receptors involved in pain signaling, inflammation, and cell proliferation. The methoxy groups attached to the aromatic rings further enhance the compound's ability to interact with biological targets by increasing its lipophilicity and reducing its polarity.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the dihydropyridazinone core through cyclization reactions, followed by the introduction of the 1,2,4-oxadiazole moiety through condensation reactions. The methoxyphenyl substituents are typically introduced at later stages using methylation or etherification reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to improve the efficiency and selectivity of these transformations.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, computational methods such as molecular modeling and density functional theory (DFT) calculations are used to predict the compound's biological activity and optimize its structure for better pharmacological properties.

Preclinical studies are essential for evaluating the safety and efficacy of new chemical entities before they can be tested in humans. These studies involve in vitro assays to assess the compound's interaction with biological targets such as enzymes and receptors. In vivo studies using animal models provide further insights into the compound's pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

The potential therapeutic applications of this compound are vast. Given its structural features and reported biological activities, it may find utility in treating a variety of diseases. For example, it could be developed into a novel analgesic agent targeting pain signaling pathways or an anti-inflammatory drug designed to modulate inflammatory responses. Additionally, its ability to interact with cell proliferation pathways suggests that it may have applications in oncology as an anticancer agent.

The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The synthesis and characterization of this compound represent an important step toward discovering new therapeutic agents that can improve human health. As research continues to uncover new biological activities and mechanisms of action for molecules like this one, we can expect further advancements in drug discovery and development.

In conclusion,6-(3-methoxyphenyl)-2-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one is a structurally complex molecule with significant potential for therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further investigation in drug discovery programs aimed at treating various diseases.